Cas no 80099-83-8 ((2-chloropyridin-3-yl)(4-fluorophenyl)methanone)
80099-83-8 structure
Product Name:(2-chloropyridin-3-yl)(4-fluorophenyl)methanone
CAS No:80099-83-8
MF:C12H7ClFNO
MW:235.641485452652
CID:1799820
PubChem ID:3061979
Update Time:2025-04-21
(2-chloropyridin-3-yl)(4-fluorophenyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (2-chloropyridin-3-yl)(4-fluorophenyl)methanone
- (2-chloropyridin-3-yl)-(4-fluorophenyl)methanone
- 2-Chloro-3-(4-fluorobenzoyl)pyridine
- SCHEMBL9236130
- (2-Chloro-3-pyridinyl)(4-fluorophenyl)methanone
- Methanone, (2-chloro-3-pyridinyl)(4-fluorophenyl)-
- 80099-83-8
- DTXSID10230078
-
- Inchi： 1S/C12H7ClFNO/c13-12-10(2-1-7-15-12)11(16)8-3-5-9(14)6-4-8/h1-7H
- InChI Key： LTSMOZOQWSATMZ-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CN=1)C(C1C=CC(=CC=1)F)=O
Computed Properties
- Exact Mass: 235.0200197g/mol
- Monoisotopic Mass: 235.0200197g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 30Ų
(2-chloropyridin-3-yl)(4-fluorophenyl)methanone Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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